Cas no 1361609-81-5 (3,6-Bis(3,5-dichlorophenyl)picolinonitrile)

• Product Name: 3,6-Bis(3,5-dichlorophenyl)picolinonitrile
• CAS No: 1361609-81-5
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4911988
• Update Time: 2025-06-09

3,6-Bis(3,5-dichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(3,5-dichlorophenyl)picolinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-12-3-10(4-13(20)7-12)16-1-2-17(24-18(16)9-23)11-5-14(21)8-15(22)6-11/h1-8H
• InChI Key： JJFLOZMVDOCNRV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=C(C#N)N=C(C=C1)C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 459
• XLogP3: 6.7
• Topological Polar Surface Area: 36.7

Additional information on 3,6-Bis(3,5-dichlorophenyl)picolinonitrile

Introduction to 3,6-Bis(3,5-dichlorophenyl)picolinonitrile (CAS No. 1361609-81-5)

3,6-Bis(3,5-dichlorophenyl)picolinonitrile, identified by its Chemical Abstracts Service number CAS No. 1361609-81-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of chlorine-substituted phenyl groups and a picolinonitrile core, exhibits intriguing chemical properties that make it a valuable candidate for various applications, particularly in the development of novel materials and bioactive molecules.

The molecular structure of 3,6-Bis(3,5-dichlorophenyl)picolinonitrile consists of a central picolinonitrile ring substituted with two phenyl groups at the 3 and 6 positions, each of which is further substituted with chlorine atoms at the 3 and 5 positions. This particular configuration imparts distinct electronic and steric properties to the molecule, making it a versatile building block for synthetic chemistry. The presence of multiple chlorine atoms enhances the reactivity of the compound, allowing for further functionalization and the creation of more complex derivatives.

In recent years, 3,6-Bis(3,5-dichlorophenyl)picolinonitrile has been explored in several cutting-edge research areas. One notable application lies in the field of organic electronics, where its electron-withdrawing nature and planar structure make it suitable for use in semiconducting materials. Researchers have demonstrated its potential in fabricating organic field-effect transistors (OFETs) and other electronic devices due to its ability to form stable films with high charge carrier mobility.

Furthermore, the compound has shown promise in the realm of pharmaceutical chemistry. Its structural motif is reminiscent of biologically active molecules, suggesting that it may serve as a lead compound for drug discovery. Specifically, studies have indicated that derivatives of 3,6-Bis(3,5-dichlorophenyl)picolinonitrile could exhibit properties useful in targeting neurological disorders. The chlorine substituents on the phenyl rings can be strategically modified to influence binding affinity and selectivity for specific biological targets.

The synthesis of 3,6-Bis(3,5-dichlorophenyl)picolinonitrile is a complex process that requires precise control over reaction conditions. Typically, it involves multi-step organic transformations starting from readily available precursors such as 3,5-dichlorobenzaldehyde and picolinate esters. Advanced synthetic techniques like cross-coupling reactions and palladium-catalyzed transformations are often employed to achieve high yields and purity. The successful synthesis of this compound highlights the expertise required in modern organic chemistry laboratories.

Electrochemical studies on 3,6-Bis(3,5-dichlorophenyl)picolinonitrile have revealed interesting redox properties. The compound undergoes reversible oxidation and reduction cycles, making it suitable for applications in rechargeable batteries and supercapacitors. The energy density and cycle life of these devices can be significantly improved by incorporating this molecule into their electrode materials. Such findings underscore the importance of exploring novel electroactive compounds for sustainable energy solutions.

The photophysical properties of 3,6-Bis(3,5-dichlorophenyl)picolinonitrile have also been extensively investigated. The compound exhibits strong absorption in the visible region due to its extended conjugation system. This property makes it a candidate for use in photovoltaic cells and light-emitting diodes (LEDs). By tuning the substituents on the phenyl rings, researchers can fine-tune the absorption spectrum to match specific wavelengths of light, thereby improving the efficiency of these devices.

In conclusion, 3,6-Bis(3,5-dichlorophenyl)picolinonitrile (CAS No. 1361609-81-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and chemical properties make it an attractive candidate for applications in organic electronics, pharmaceuticals, electrochemistry, and photovoltaics. As research continues to uncover new possibilities for this molecule, its importance in advancing technological and medical innovations is likely to grow.